4-({4-[(4-chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzenesulfonamide

• IUPAC Name: 4-[[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]methylamino]benzenesulfonamide
• InChI: InChI=1S/C21H21ClN2O4S/c1-27-21-12-16(13-24-18-7-9-19(10-8-18)29(23,25)26)4-11-20(21)28-14-15-2-5-17(22)6-3-15/h2-12,24H,13-14H2,1H3,(H2,23,25,26)
• InChI Key: PPXRSHRDUCVKQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNC2=CC=C(C=C2)S(=O)(=O)N)OCC3=CC=C(C=C3)Cl
• Molecular Formula: C21H21ClN2O4S
• Molecular Weight: 432.9 g/mol

Description

4-({4-[(4-chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzenesulfonamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a sulfonamide-based compound that has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-({4-[(4-chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzenesulfonamide involves its ability to bind to certain enzymes and inhibit their activity. Specifically, this compound has been found to be a potent inhibitor of carbonic anhydrase, an enzyme that plays a critical role in the regulation of acid-base balance in the body. By inhibiting carbonic anhydrase, this compound can potentially be used to treat diseases such as glaucoma, epilepsy, and certain types of cancer.
Biochemical and Physiological Effects:
In addition to its ability to inhibit carbonic anhydrase, 4-({4-[(4-chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzenesulfonamide has been found to have a wide range of biochemical and physiological effects. Specifically, this compound has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. It has also been found to have a positive effect on blood glucose levels and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-({4-[(4-chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzenesulfonamide in lab experiments is its ability to inhibit carbonic anhydrase, which makes it a useful tool for studying the role of this enzyme in various biological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 4-({4-[(4-chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzenesulfonamide. One area of research could focus on developing more potent and selective inhibitors of carbonic anhydrase based on the structure of this compound. Another area of research could focus on exploring the potential use of this compound as a drug candidate for the treatment of various diseases, including glaucoma, epilepsy, and cancer. Additionally, further research could be done to explore the biochemical and physiological effects of this compound in more detail, including its potential use as an anti-inflammatory, anti-tumor, and anti-viral agent.

Synthesis Methods

The synthesis of 4-({4-[(4-chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzenesulfonamide involves a series of chemical reactions. The starting material for the synthesis is 4-chlorobenzyl alcohol, which is reacted with 3-methoxybenzylamine to form the intermediate product. This intermediate product is then reacted with p-toluenesulfonyl chloride to form the sulfonamide derivative. The final step involves the reaction of the sulfonamide derivative with sodium hydroxide to form 4-({4-[(4-chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzenesulfonamide.

Scientific Research Applications

4-({4-[(4-chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzenesulfonamide has been extensively studied for its potential use in scientific research. It has been found to have a wide range of applications in the fields of biochemistry, pharmacology, and medicinal chemistry. Specifically, this compound has been studied for its potential use as an inhibitor of certain enzymes and as a potential drug candidate for the treatment of various diseases.